Cas no 1609403-67-9 ((1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol Dihydrochloride)

• Product Name: (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol Dihydrochloride
• CAS No: 1609403-67-9
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• MDL: MFCD26959750
• CID: 4608551
• Update Time: 2025-10-29

(1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol dihydrochloride
• (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol Dihydrochloride

• MDL： MFCD26959750
• Inchi： 1S/C9H15N3O.ClH/c1-2-12-9-3-4-10-5-7(9)8(6-13)11-12;/h10,13H,2-6H2,1H3;1H
• InChI Key： XBJWZAJWIIMNSF-UHFFFAOYSA-N
• SMILES： C(C1=NN(CC)C2CCNCC1=2)O.Cl

Experimental Properties

• Color/Form: NA

(1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol Dihydrochloride

Comprehensive Overview of (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol Dihydrochloride (CAS No. 1609403-67-9)

The compound (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol Dihydrochloride, identified by its CAS number 1609403-67-9, is a chemically synthesized derivative of pyrazolopyridine, a heterocyclic scaffold of significant interest in medicinal chemistry. This molecule features a unique combination of a pyrazolo[4,3-c]pyridine core, an ethyl substituent at the 1-position, and a hydroxymethyl group at the 3-position, with the dihydrochloride salt enhancing its solubility and stability. Researchers and pharmaceutical developers are increasingly exploring its potential due to its structural versatility and bioactivity.

In recent years, the demand for novel heterocyclic compounds like (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol Dihydrochloride has surged, driven by its relevance in drug discovery. The pyrazolo[4,3-c]pyridine moiety is particularly notable for its ability to modulate biological targets, making it a candidate for therapeutic applications. Users frequently search for terms such as "pyrazolopyridine derivatives," "heterocyclic compound synthesis," and "CAS 1609403-67-9 applications," reflecting growing interest in its pharmacological properties.

The synthesis of 1609403-67-9 involves multi-step organic reactions, including cyclization and functional group transformations. Its dihydrochloride form is preferred for experimental use due to improved handling and compatibility with aqueous systems. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a topic often queried in scientific forums. The compound’s stability under various pH conditions and thermal profiles are also key research areas, aligning with trends in "preclinical drug development" and "small molecule optimization."

Beyond its chemical attributes, (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol Dihydrochloride has garnered attention for its potential role in addressing unmet medical needs. For instance, its structural analogs have shown promise in central nervous system (CNS) disorders and inflammatory pathways, topics frequently explored in academic and industry literature. Searches for "CNS-active pyrazolopyridines" or "anti-inflammatory heterocycles" highlight this connection, underscoring the compound’s interdisciplinary appeal.

From a commercial perspective, suppliers of CAS 1609403-67-9 emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), addressing concerns about reproducibility in research. Discussions on platforms like ResearchGate and PubMed often focus on its scalability and cost-effective synthesis, reflecting broader industry priorities. Additionally, its compatibility with high-throughput screening (HTS) assays makes it a valuable tool for drug discovery campaigns.

In summary, (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol Dihydrochloride represents a compelling case study in modern medicinal chemistry. Its CAS 1609403-67-9 identifier serves as a gateway to a wealth of scientific inquiry, bridging synthetic challenges with therapeutic potential. As the field evolves, this compound is poised to remain a focal point for innovations in small-molecule therapeutics and targeted drug design.